Cas no 105191-51-3 (Benzo[b]thiophene-2-carbonyl chloride, 6-chloro-)

• Product Name: Benzo[b]thiophene-2-carbonyl chloride, 6-chloro-
• CAS No: 105191-51-3
• MF: C₉H₄Cl₂OS
• MW: 231.098459243774
• CID: 1151360
• PubChem ID: 13567978
• Update Time: 2025-04-20

Benzo[b]thiophene-2-carbonyl chloride, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonyl chloride, 6-chloro-
• SCHEMBL2724666
• 6-Chlorobenzo[b]thiophene-2-carbonyl chloride
• DB-414985
• 105191-51-3

• Inchi： 1S/C9H4Cl2OS/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4H
• InChI Key： HMZKDOHHASIOKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)Cl)SC=2C=1

Computed Properties

• Exact Mass: 229.9359913g/mol
• Monoisotopic Mass: 229.9359913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.3Ų